Cas no 75580-37-9 (Luzopeptin A)

• Product Name: Luzopeptin A
• CAS No: 75580-37-9
• MF: C₆₄H₇₈N₁₄O₂₄
• MW: 1427.38353586197
• CID: 568191
• Update Time: 2025-06-07

Luzopeptin A Chemical and Physical Properties

Names and Identifiers

• Luzopeptin A (9CI)
• BBM-928 A
• LUZOPEPTIN A
• 2-Quinolinecarboxamide,N,N'-[4,23-bis(acetyloxy)-4,4a,5,6,7,8,9,10,11,12,13,14,17,18,23,23a,24,25,26,27,28,29,30,31,32,33,36,37-octacosahydro-13,32-bis(1-hydroxy-1-methylethyl)-9,12,28,31-tetramethyl-5,8,11,14,18,24,27,30,33,37-decaoxo-3H,16H,22H,35H-dipyridazino[6,1-l:6',1'-b1][1,17,4,
• 3H,16H,22H,35H-Dipyridazino[6,1-l:6',1'-b1][1,17,4,7,10,13,20,23,26,29]dioxaoctaazacyclodotriacontine,cyclic peptide deriv.
• LuzopeptinC, 2,7-diacetate
• Luzopeptin A

• Inchi： 1S/C64H78N14O24/c1-31(79)101-43-17-19-67-77-51(43)57(89)65-25-45(83)73(7)27-47(85)75(9)54(64(5,6)96)62(94)100-30-40(72-56(88)50-42(82)24-34-22-36(98-12)14-16-38(34)70-50)60(92)78-52(44(18-20-68-78)102-32(2)80)58(90)66-26-46(84)74(8)28-48(86)76(10)53(63(3,4)95)61(93)99-29-39(59(77)91)71-55(87)49-41(81)23-33-21-35(97-11)13-15-37(33)69-49/h13-16,19-24,39-40,43-44,51-54,81-82,95-96H,17-18,25-30H2,1-12H3,(H,65,89)(H,66,90)(H,71,87)(H,72,88)/t39-,40-,43+,44+,51+,52+,53-,54-/m1/s1
• InChI Key： QMZVWFQMMLKHLS-LPQVFZKKSA-N
• SMILES： O(C(C)=O)[C@H]1CC=NN2C([C@@H](COC([C@H](C(C)(C)O)N(C)C(CN(C)C(CNC([C@@H]3[C@H](CC=NN3C([C@@H](COC([C@H](C(C)(C)O)N(C)C(CN(C)C(CNC([C@@H]21)=O)=O)=O)=O)NC(C1C(=CC2C=C(C=CC=2N=1)OC)O)=O)=O)OC(C)=O)=O)=O)=O)=O)NC(C1C(=CC2C=C(C=CC=2N=1)OC)O)=O)=O

Computed Properties

• Exact Mass: 1426.53134
• Monoisotopic Mass: 1426.53134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 102
• Rotatable Bond Count: 12
• Complexity: 3020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 493
• Surface Charge: 0
• Tautomer Count: 996
• XLogP3: -0.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides

Additional information on Luzopeptin A

Introduction to Luzopeptin A (CAS No. 75580-37-9)

Luzopeptin A, a naturally occurring compound with the chemical designation CAS No. 75580-37-9, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and promising biological activities. This compound, belonging to the class of peptides, has been extensively studied for its potential therapeutic applications, particularly in the modulation of inflammatory responses and immune system regulation.

The molecular structure of Luzopeptin A is characterized by a specific arrangement of amino acids, which contributes to its remarkable bioactivity. Recent studies have highlighted its role as a potent inhibitor of certain enzymes involved in the inflammatory cascade, making it a candidate for developing novel anti-inflammatory agents. The compound's ability to interact with cellular receptors and modulate intracellular signaling pathways has been a focal point of research, particularly in understanding its mechanisms of action.

In the context of modern pharmaceutical development, Luzopeptin A has been explored for its potential in treating various inflammatory and autoimmune disorders. Its efficacy in reducing pro-inflammatory cytokine production has been demonstrated in preclinical models, suggesting its therapeutic potential. Furthermore, the compound's stability under various physiological conditions makes it an attractive candidate for further clinical investigation.

One of the most intriguing aspects of Luzopeptin A is its interaction with peptide receptors on cell surfaces. These interactions are crucial for mediating its biological effects, and understanding them at a molecular level has provided valuable insights into peptide-receptor binding dynamics. Advanced computational methods and structural biology techniques have been employed to elucidate the high-resolution structures of Luzopeptin A bound to its target receptors, shedding light on the key residues responsible for its binding affinity and specificity.

The synthesis and characterization of Luzopeptin A have also been areas of active research. Synthetic chemists have developed innovative strategies to produce this peptide efficiently, ensuring high purity and yield. Techniques such as solid-phase peptide synthesis (SPPS) have been particularly useful in obtaining pure samples of Luzopeptin A for structural and functional studies. Additionally, mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have played pivotal roles in confirming the molecular structure and conformational dynamics of this compound.

Recent advancements in biotechnology have enabled the production of Luzopeptin A using recombinant DNA technology. This approach not only facilitates large-scale production but also allows for modifications that can enhance the compound's bioavailability and therapeutic efficacy. For instance, glycosylation or other post-translational modifications can be introduced to improve stability and target specificity without altering the core pharmacological activity.

The pharmacokinetic properties of Luzopeptin A are another critical area of study. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preclinical studies have provided valuable data on these aspects, indicating that Luzopeptin A exhibits favorable pharmacokinetic profiles suitable for oral administration. This finding opens up possibilities for developing oral formulations, which would be more convenient for patients compared to injectable therapies.

Given its promising biological activities, Luzopeptin A is being evaluated in various clinical trials aimed at treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The results from these trials are eagerly anticipated as they could validate the therapeutic potential of this compound and pave the way for new treatment options. Additionally, researchers are exploring combinations of Luzopeptin A with other drugs to enhance therapeutic outcomes and reduce side effects.

The regulatory landscape for peptide-based drugs like Luzopeptin A is evolving rapidly. Regulatory agencies are increasingly recognizing the therapeutic value of peptides and are streamlining processes for their approval. This positive trend bodes well for the future development and commercialization of Luzopeptin A-based therapies. Companies investing in peptide drug development are optimistic about the potential market opportunities that such innovative treatments could offer.

In conclusion, Luzopeptin A (CAS No. 75580-37-9) represents a significant advancement in peptide-based pharmaceuticals due to its unique bioactivity and promising therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it a cornerstone in the development of novel anti-inflammatory agents. As scientific understanding progresses and technological capabilities improve, Luzopeptin A is poised to play a crucial role in addressing various inflammatory conditions worldwide.